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Compound of Interest

Compound Name:
Cyanomethyl

(benzoylamino)acetate

CAS No.: 4816-94-8

Cat. No.: B3383755

Get Quote

Compound: Cyanomethyl (benzoylamino)acetate Synonyms: Cyanomethyl hippurate;

Hippuric acid cyanomethyl ester CAS Number: 4816-94-8 Molecular Formula:ngcontent-ng-

c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

Molecular Weight: 218.21 g/mol
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Property Description Significance

Physical State
Crystalline Solid (typically

white to off-white)

Dust inhalation risk; requires

engineering controls for

weighing.

Solubility

Soluble in organic solvents

(DCM, DMF, DMSO); low

water solubility.

Hydrolysis occurs at the

organic/aqueous interface or

upon dissolution in wet

solvents.

Reactivity Activated Ester (Electrophilic)

Designed for acyl substitution;

susceptible to nucleophilic

attack (amines, water,

hydroxide).

Stability Moisture Sensitive

CRITICAL: Spontaneous

hydrolysis releases toxic

byproducts.

Part 2: Mechanistic Toxicology & Hazard
Identification
The "Silent" Hazard: Hydrolytic Decomposition Unlike standard organic esters, Cyanomethyl
(benzoylamino)acetate poses a dual-threat toxicity profile. It is not merely an irritant; it is a

masked source of Hydrogen Cyanide (HCN).

The cyanomethyl group (

) acts as an electron-withdrawing leaving group to activate the ester for peptide coupling.
However, upon contact with moisture (hydrolysis) or metabolic cleavage (esterases), it
undergoes a specific decomposition cascade:

Hydrolysis: The ester bond cleaves, releasing Hippuric acid and Glycolonitrile

(hydroxyacetonitrile).

Decomposition: Glycolonitrile is thermodynamically unstable at physiological pH and

spontaneously decomposes into Formaldehyde and Hydrogen Cyanide.
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Visualizing the Toxicity Pathway
Figure 1: Mechanism of Cyanide Release via Hydrolysis
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Caption: The cyanomethyl ester moiety acts as a pro-toxin, liberating HCN and Formaldehyde

upon contact with water or biological tissue.

Toxicological Implications:

Acute Toxicity: High risk of chemical asphyxiation if ingested or inhaled in significant

quantities due to HCN release.

Sensitization: Formaldehyde is a potent sensitizer; repeated exposure may induce contact

dermatitis or respiratory sensitization.

Target Organs: Central Nervous System (Cyanide effect), Respiratory Tract (Formaldehyde

irritation), Eyes (Severe irritation/corrosion).

Part 3: Handling, Storage, & Stability Protocols
Expertise Insight: The primary safety objective is Moisture Exclusion. Preventing hydrolysis

prevents the formation of the toxic species.

Storage Requirements
Temperature: Store at 2–8°C (Refrigerated). Lower temperatures retard the rate of

spontaneous hydrolysis.
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Atmosphere: Store under inert gas (Argon or Nitrogen).

Container: Tightly sealed glass vials with PTFE-lined caps. Do not use cork or standard

rubber, which may absorb volatiles.

Desiccation: Store within a secondary container containing desiccant (e.g., Drierite or silica

gel) to scavenge ambient humidity.

Operational Workflow (Engineering Controls)
All manipulations must occur within a certified Chemical Fume Hood.

Weighing: Use an analytical balance inside the hood or use a "balance enclosure" if the hood

draft disturbs the reading. Do not weigh on an open bench.

Solvents: Use anhydrous solvents (DMF, DCM) to minimize HCN generation during the

reaction.

Glassware: Oven-dried glassware is recommended to ensure the system is moisture-free.

Part 4: Emergency Response & Decontamination
Trustworthiness: A standard "spill kit" is insufficient. You must have a Cyanide-Specific

response plan.

Spill Cleanup Protocol
Do not use acidic absorbents (releases HCN gas).

Evacuate: Clear the immediate area.

PPE: Don double nitrile gloves, lab coat, and a full-face respirator with Type B (Inorganic

Gas/Cyanide) and Type P3 (Particulate) cartridges if powder is aerosolized.

Quench (The "High pH" Method):

Cover the spill with a basic solution (10% NaOH or Sodium Carbonate) to ensure any

released cyanide remains as the non-volatile cyanide ion (
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) rather than HCN gas.

Absorb with inert material (vermiculite or sand).

Destruction:

Collect absorbed material into a hazardous waste container.

Treat the waste with alkaline bleach (Sodium Hypochlorite at pH > 10).

Warning: Never add bleach to an acidic spill; it generates toxic Cyanogen Chloride gas.

Always ensure pH > 10 first.

First Aid (Cyanide Suspected)
Inhalation: Move to fresh air immediately. Administer 100% Oxygen if trained.

Skin/Eye Contact: Flush with copious water for 15 minutes.[1][2][3][4] Speed is critical to

prevent systemic absorption.

Antidote: Medical personnel should have access to a Cyanide Antidote Kit (e.g.,

Hydroxocobalamin) if working with multi-gram quantities.

Part 5: Waste Disposal & Logic Flow
Authoritative Grounding: Waste containing cyanomethyl esters must be segregated from acidic

waste streams to prevent lethal gas generation in the waste drum.

Waste Stream Decision Logic
Figure 2: Safe Disposal Workflow for Cyanomethyl Esters
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Caption: Segregation and pH control are mandatory to prevent accidental HCN generation in

waste containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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